5-(2-Morpholin-4-yl-ethoxy)-1H-pyrrolo[2,3-b]pyridine

• Molecular Formula: C13H17N3O2
• Molecular Weight: 247.29 g/mol
• IUPAC Name: 4-[2-(1H-pyrrolo[2,3-b]pyridin-5-yloxy)ethyl]morpholine
• InChI: InChI=1S/C13H17N3O2/c1-2-14-13-11(1)9-12(10-15-13)18-8-5-16-3-6-17-7-4-16/h1-2,9-10H,3-8H2,(H,14,15)
• InChI Key: NOIMVUTXPUODED-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCOC2=CN=C3C(=C2)C=CN3

Description

5-(2-Morpholin-4-yl-ethoxy)-1H-pyrrolo[2,3-b]pyridine is a useful research compound. Its molecular formula is C13H17N3O2 and its molecular weight is 247.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 4-morpholineethanol (30 mL, 0.2 mol) in N,N-dimethylformamide (30 mL) was slowly added sodium hydride (7 g, 60% dispersion in mineral oil, 0.2 mol). After the solution turned clear, a solution of 5-bromo-7-azaindole (44, 1.0 g, 0.0051 mol) in N,N-dimethylformamide (5 mL) and copper(I) bromide (1.4 g, 0.0098 mol) were added. The reaction mixture was stirred at 120° C. under nitrogen for 2 hours. The reaction mixture was concentrated and the residue was dissolved in ethyl acetate and water. The organic layer was collected, washed with a solution of ammonium chloride and ammonium hydroxide (4:1), brine, and dried over magnesium sulfate. After removal of solvent, the residue was purified by silica gel column chromatography eluting with ethyl acetate in hexane to provide the compound as an off-white solid (79, 0.62 g, 50%). MS (ESI) [M+H+]+=248.25.